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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of LEI110 against various
phospholipases, alongside other well-established inhibitors. The information is intended to
assist researchers in selecting the most appropriate tool for their studies in lipid signaling and
drug development.

Overview of LEI110

LEI110 is a potent a-ketoamide-based inhibitor primarily targeting the HRAS-like suppressor
(HRASLS) family of enzymes, which possess phospholipase A2 (PLA2) activity. It has emerged
as a valuable chemical probe for investigating the physiological and pathological roles of these
enzymes.

Comparative Selectivity Profile of LEI110 and Other
Phospholipase Inhibitors

The following table summarizes the inhibitory potency of LEI110 against members of the
HRASLS family and compares it with other known phospholipase inhibitors targeting different
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PLA2 subfamilies.

o Target . Inhibition (IC50 / Ki
Inhibitor . Enzyme Subfamily
Phospholipase | pIC50)
LEI110 PLA2G16 (HRASLS3) HRASLS Ki =20 nM[1][2]
PLA2G16 HRASLS pIC50 = 7.0 £ 0.1]1]
HRASLS2 (PLAAT2) HRASLS pIC50 = 6.8 + 0.1[1]
RARRES3
HRASLS pIC50 = 6.8 + 0.1[1]
(HRASLS5)
iNAT (PLAAT-5) HRASLS pIC50 = 7.6 + 0.1[1]
Pyrrophenone cPLA2a (GIVA) Cytosolic PLA2 IC50 =4.2 nM
) Calcium-independent
OTFP iPLA2 (GVIA) IC50 =49 - 54 nM
PLA2
LY315920
) SPLA2-11A Secreted PLA2 IC50 =7 nM
(Varespladib)
Rutin PLA2-II Secreted PLA2 Efficiently inhibits
AVX235 cPLA2a (GIVA) Cytosolic PLA2 Potent inhibitor

Note: Direct comparative data for LEI110 against cPLAZ2, iPLA2, and sPLA2 subfamilies is not
readily available in the public domain. The selectivity of LEI110 is primarily characterized within
the HRASLS family of thiol hydrolases.

Signaling Pathway and Experimental Workflow

To visualize the context of LEI110's action and the methods used for its characterization, the
following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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